Cas no 869066-98-8 (Diethyl 1-amino-3-ethyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: Diethyl 1-amino-3-ethyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 869066-98-8
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 1084698
• PubChem ID: 72211784
• Update Time: 2025-04-20

Diethyl 1-amino-3-ethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-amino-3-ethyl-1H-pyrrole-2,4-dicarboxylate
• diethyl 1-amino-3-ethylpyrrole-2,4-dicarboxylate
• 2,4-diethyl 1-amino-3-ethyl-1H-pyrrole-2,4-dicarboxylate
• AB66070
• 869066-98-8

• Inchi： 1S/C12H18N2O4/c1-4-8-9(11(15)17-5-2)7-14(13)10(8)12(16)18-6-3/h7H,4-6,13H2,1-3H3
• InChI Key： OOXOSCCNYOFROE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CC)C(C(=O)OCC)=CN1N)=O

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų